Cas no 2229150-12-1 (1-2-(3-methyloxetan-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-methyloxetan-3-yl)ethylcyclopropan-1-ol
• CAS No: 2229150-12-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6040750
• PubChem ID: 165647165
• Update Time: 2025-05-25

1-2-(3-methyloxetan-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methyloxetan-3-yl)ethylcyclopropan-1-ol
• 1-[2-(3-methyloxetan-3-yl)ethyl]cyclopropan-1-ol
• 2229150-12-1
• EN300-1818660

• Inchi： 1S/C9H16O2/c1-8(6-11-7-8)2-3-9(10)4-5-9/h10H,2-7H2,1H3
• InChI Key： KYAQAWJVKAJABK-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)CCC1(CC1)O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-2-(3-methyloxetan-3-yl)ethylcyclopropan-1-ol

Compound 2229150-12-1: 1,2-(3-Methyloxetan-3-Yl)Ethylcyclopropan-1-Ol

Compound 2229150-12-1, also known as 1,2-(3-methyloxetan-3-yl)ethylcyclopropan-1-ol, is a unique organic compound with a complex structure that has garnered attention in both academic and industrial research. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and versatile reactivity. The presence of the oxetane ring (a four-membered cyclic ether) further adds complexity to its structure, making it a subject of interest in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of compound 2229150-12-1 consists of a cyclopropane ring attached to an oxetane moiety via an ethyl group. This arrangement creates a highly strained system, which is both challenging and intriguing for chemists. The cyclopropane ring is known for its high reactivity due to its bond angles being far from the ideal tetrahedral angle, while the oxetane ring introduces ether functionality, which can participate in various chemical reactions. The combination of these features makes this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of compound 2229150-12-1 in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of antimicrobial agents and anti-inflammatory drugs. The strained cyclopropane ring can undergo ring-opening reactions under specific conditions, allowing for the incorporation of diverse functional groups. This property has been exploited in the design of drugs targeting various therapeutic areas.

In addition to its pharmaceutical applications, compound 2229150-12-1 has shown promise in the field of agrochemicals. Its ability to interact with biological systems through multiple modes of action makes it a candidate for developing eco-friendly pesticides and herbicides. Recent research has focused on optimizing its stability and bioavailability to enhance its effectiveness in agricultural applications.

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